Cas no 898463-94-0 (N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898463-94-0
• MF: C₁₉H₁₅BrFN₃O₄
• MW: 448.242507219315
• CID: 6274866
• PubChem ID: 16822649
• Update Time: 2025-07-09

N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 898463-94-0
• F2580-1799
• N-(4-bromo-2-fluorophenyl)-2-(4-(2-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• N-(4-bromo-2-fluorophenyl)-2-[4-(2-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• AKOS005727012
• AB00679843-01

• Inchi： 1S/C19H15BrFN3O4/c1-28-16-5-3-2-4-15(16)24-9-8-23(18(26)19(24)27)11-17(25)22-14-7-6-12(20)10-13(14)21/h2-10H,11H2,1H3,(H,22,25)
• InChI Key： KJPVOPSVOGQSAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NC(CN1C=CN(C(C1=O)=O)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 447.02300g/mol
• Monoisotopic Mass: 447.02300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79Ų

Additional information on N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Introduction to N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 898463-94-0)

N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, identified by its CAS number 898463-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a pyrazine core that is functionalized with various substituents, including 4-bromo and 2-fluoro groups on the phenyl ring, as well as an acetoamide moiety. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the 2,3-dioxo group further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has been studied for its potential role in modulating various biological pathways. Its structure suggests that it may interact with enzymes and receptors involved in inflammation, pain perception, and neurotransmission.

The substitution pattern on the pyrazine ring is particularly noteworthy. The 4-bromo and 2-fluoro groups are known to influence the electronic properties of the aromatic system, thereby affecting the compound's binding affinity and selectivity. Additionally, the 2-methoxyphenyl group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, further enhancing its potential for biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazine derivatives have shown promise in treating a variety of conditions due to their ability to interact with multiple targets simultaneously. The acetoamide group in N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide also suggests potential for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups in a controlled manner. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the pyrazine core and incorporating the aromatic substituents.

In terms of biological activity, preliminary studies have indicated that N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide may exhibit inhibitory effects on certain enzymes associated with inflammatory pathways. This has prompted further investigation into its potential as an anti-inflammatory agent. Additionally, its interaction with neurotransmitter receptors has been explored as a possible mechanism for treating neurological disorders.

The pharmacokinetic properties of this compound are also under scrutiny. Understanding how it is metabolized and eliminated from the body is crucial for determining its therapeutic window and potential side effects. In vitro studies have been conducted to assess its stability under various physiological conditions and to identify key metabolic pathways involved in its degradation.

The development of novel pharmaceuticals relies heavily on computational modeling and high-throughput screening techniques. These methods have been used to predict the binding affinity of N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide to target proteins and to identify potential lead compounds for further optimization. Such approaches have significantly accelerated the drug discovery process and have led to the identification of several promising candidates.

In conclusion, N-(4-bromo-2-fluorophenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 898463-94-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it an attractive candidate for further study and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of novel treatments for various diseases.